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molecular formula C7H9ClN4O2 B1366861 2-Chloro-N-isopropyl-5-nitropyrimidin-4-amine CAS No. 890094-38-9

2-Chloro-N-isopropyl-5-nitropyrimidin-4-amine

Cat. No. B1366861
CAS RN: 890094-38-9
M. Wt: 216.62 g/mol
InChI Key: XGDPRAOPHIPUTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09096601B2

Procedure details

Isopropylamine (4.5 ml) and N,N-diisopropylethylamine (13.2 ml) were dissolved into 150 ml dichloromethane. The mixture was added dropwise to a solution of 2,4-dichloro-5-nitropyrimidine (10.0 g) in dichloromethane (30 ml) at 0° C. After the completion of the dropwise addition, the mixture was kept at the same temperature to react for half an hour. Purification was conducted by a column chromatography to obtain a bright-yellow solid (10.1 g) in a yield of 90.4%. 1H NMR (400 MHz, CDCl3): δ 9.03 (s, 1H), 8.24 (s, 1H), 4.53 (m, 1H), 1.34 (d, J=6.8 Hz, 6H) ppm.
Name
Isopropylamine
Quantity
4.5 mL
Type
reactant
Reaction Step One
Name
N,N-diisopropylethylamine
Quantity
13.2 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
150 mL
Type
solvent
Reaction Step One
Name
2,4-dichloro-5-nitropyrimidine
Quantity
10 g
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
solid
Yield
90.4%

Identifiers

REACTION_CXSMILES
[CH:1]([NH2:4])([CH3:3])[CH3:2].C(N(CC)C(C)C)(C)C.[Cl:14][C:15]1[N:20]=[C:19](Cl)[C:18]([N+:22]([O-:24])=[O:23])=[CH:17][N:16]=1>ClCCl>[Cl:14][C:15]1[N:20]=[C:19]([NH:4][CH:1]([CH3:3])[CH3:2])[C:18]([N+:22]([O-:24])=[O:23])=[CH:17][N:16]=1

Inputs

Step One
Name
Isopropylamine
Quantity
4.5 mL
Type
reactant
Smiles
C(C)(C)N
Name
N,N-diisopropylethylamine
Quantity
13.2 mL
Type
reactant
Smiles
C(C)(C)N(C(C)C)CC
Name
dichloromethane
Quantity
150 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
2,4-dichloro-5-nitropyrimidine
Quantity
10 g
Type
reactant
Smiles
ClC1=NC=C(C(=N1)Cl)[N+](=O)[O-]
Name
dichloromethane
Quantity
30 mL
Type
solvent
Smiles
ClCCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After the completion of the dropwise addition
CUSTOM
Type
CUSTOM
Details
to react for half an hour
CUSTOM
Type
CUSTOM
Details
Purification

Outcomes

Product
Name
solid
Type
product
Smiles
ClC1=NC=C(C(=N1)NC(C)C)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 10.1 g
YIELD: PERCENTYIELD 90.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.